(2S,4R)-4-[(3-Fluorophenyl)methyl]pyrrolidin-1-ium-2-carboxylate
(2S,4R)-4-[(3-Fluorophenyl)methyl]pyrrolidin-1-ium-2-carboxylate
Brand Name:
Vulcanchem
CAS No.:
1262526-44-2
VCID:
VC0173637
InChI:
InChI=1S/C12H14FNO2/c13-10-3-1-2-8(5-10)4-9-6-11(12(15)16)14-7-9/h1-3,5,9,11,14H,4,6-7H2,(H,15,16)/t9-,11+/m1/s1
SMILES:
C1C(CNC1C(=O)O)CC2=CC(=CC=C2)F
Molecular Formula:
C12H14FNO2
Molecular Weight:
223.24 g/mol
(2S,4R)-4-[(3-Fluorophenyl)methyl]pyrrolidin-1-ium-2-carboxylate
CAS No.: 1262526-44-2
Main Products
VCID: VC0173637
Molecular Formula: C12H14FNO2
Molecular Weight: 223.24 g/mol
![(2S,4R)-4-[(3-Fluorophenyl)methyl]pyrrolidin-1-ium-2-carboxylate - 1262526-44-2](/images/no_structure.jpg)
| CAS No. | 1262526-44-2 |
|---|---|
| Product Name | (2S,4R)-4-[(3-Fluorophenyl)methyl]pyrrolidin-1-ium-2-carboxylate |
| Molecular Formula | C12H14FNO2 |
| Molecular Weight | 223.24 g/mol |
| IUPAC Name | (2S,4R)-4-[(3-fluorophenyl)methyl]pyrrolidine-2-carboxylic acid |
| Standard InChI | InChI=1S/C12H14FNO2/c13-10-3-1-2-8(5-10)4-9-6-11(12(15)16)14-7-9/h1-3,5,9,11,14H,4,6-7H2,(H,15,16)/t9-,11+/m1/s1 |
| Standard InChIKey | RGFRGRZSMVXTLF-KOLCDFICSA-N |
| Isomeric SMILES | C1[C@H](C[NH2+][C@@H]1C(=O)[O-])CC2=CC(=CC=C2)F |
| SMILES | C1C(CNC1C(=O)O)CC2=CC(=CC=C2)F |
| Canonical SMILES | C1C(C[NH2+]C1C(=O)[O-])CC2=CC(=CC=C2)F |
| Synonyms | (2S,4R)-4-(3-fluorobenzyl)pyrrolidine-2-carboxylic acid |
| PubChem Compound | 2761968 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume